5-(Isoquinolin-6-yl)-1,3,4-thiadiazol-2-amine

• Molecular Formula: C11H8N4S
• Molecular Weight: 228.28 g/mol
• IUPAC Name: 5-isoquinolin-6-yl-1,3,4-thiadiazol-2-amine
• InChI: InChI=1S/C11H8N4S/c12-11-15-14-10(16-11)8-1-2-9-6-13-4-3-7(9)5-8/h1-6H,(H2,12,15)
• InChI Key: XFTGWBHRZDKODT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CN=C2)C=C1C3=NN=C(S3)N

Description

5-(Isoquinolin-6-yl)-1,3,4-thiadiazol-2-amine is a compound that belongs to the class of aminothiadiazoles. It has garnered significant interest in the field of medicinal chemistry due to its potential as an inhibitor of the AKT kinase pathway, which is crucial in regulating cell growth, metabolism, and survival .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(Isoquinolin-6-yl)-1,3,4-thiadiazol-2-amine typically involves the reaction of isoquinoline derivatives with thiadiazole precursors. One common method includes the use of N-substituted isoquinoline and thiadiazole intermediates under specific reaction conditions to yield the desired compound .

Industrial Production Methods

Chemical Reactions Analysis

Types of Reactions

5-(Isoquinolin-6-yl)-1,3,4-thiadiazol-2-amine undergoes various chemical reactions, including:

Oxidation: This reaction can modify the functional groups on the isoquinoline or thiadiazole rings.

Reduction: Reduction reactions can be used to alter the oxidation state of the compound.

Substitution: Common in modifying the functional groups attached to the core structure.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate (KMnO₄) or hydrogen peroxide (H₂O₂) under acidic or basic conditions.

Reduction: Reagents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄).

Substitution: Various halogenating agents or nucleophiles under controlled temperature and solvent conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can introduce new functional groups like halogens or alkyl chains.

Scientific Research Applications

5-(Isoquinolin-6-yl)-1,3,4-thiadiazol-2-amine has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its role in inhibiting the AKT kinase pathway, which is involved in cell growth and survival.

Medicine: Potential therapeutic agent for cancer treatment due to its ability to inhibit key signaling pathways in cancer cells.

Industry: May be used in the development of new pharmaceuticals and chemical intermediates.

Mechanism of Action

The compound exerts its effects primarily through the inhibition of the AKT kinase pathway. This pathway is crucial for cell growth, metabolism, and survival. By inhibiting AKT, 5-(Isoquinolin-6-yl)-1,3,4-thiadiazol-2-amine can reduce the phosphorylation of downstream proteins such as GSK and FKHR, leading to decreased cell proliferation and increased apoptosis in cancer cells .

Comparison with Similar Compounds

Similar Compounds

N-substituted-5-(isoquinolin-6-yl)-1,3,4-thiadiazol-2-amines: These compounds share a similar core structure and have been studied for their AKT inhibitory activity.

4-Phenylquinolin-2(1H)-one: Another AKT inhibitor with a different core structure but similar biological activity.

Uniqueness

5-(Isoquinolin-6-yl)-1,3,4-thiadiazol-2-amine is unique due to its specific substitution pattern on the isoquinoline and thiadiazole rings, which contributes to its potent AKT inhibitory activity. This makes it a valuable compound for further research and potential therapeutic applications.